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Compound of Interest

Compound Name: EPQpYEEIPIYL

Cat. No.: B8220887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive information on the procurement, handling, and

experimental use of the phosphopeptide EPQpYEEIPIYL. This peptide is a valuable tool for

studying Src family kinase signaling and for the development of targeted therapeutics.

Product Information and Purchasing
EPQpYEEIPIYL is a synthetic phosphopeptide that acts as a high-affinity ligand for the Src

Homology 2 (SH2) domain of Src family kinases.[1][2][3][4][5][6] Its sequence is derived from

the hamster polyoma middle T antigen.[3] By binding to the SH2 domain, EPQpYEEIPIYL
activates Src family members such as Lck, Hck, and Fyn.[1][2][5][6]
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Supplier
Catalog
Number

Purity Available Sizes Price (USD)

AdooQ

Bioscience
A22813 >99% (HPLC)

1mg, 5mg,

10mg, Bulk

$350 (1mg),

$875 (5mg),

$1,245 (10mg)[1]

AbMole

BioScience
M43968 Not specified Not specified

Contact for

pricing

Santa Cruz

Biotechnology
sc-3052 ≥96% Not specified

Contact for

pricing[3]

MedChemExpres

s
HY-P3279 Not specified 1mg $400 (1mg)[4]

DC Chemicals DC45769 Not specified Not specified
Contact for

pricing

Note: Prices are subject to change. Please refer to the supplier's website for the most current

information.

Chemical Properties
Property Value

CAS Number 147612-86-0[1]

Molecular Formula C66H97N12O24P[1]

Molecular Weight 1473.52 g/mol [1]

Sequence EPQpYEEIPIYL

Storage and Stability
Store the lyophilized peptide at -20°C, desiccated.[1] In its lyophilized form, EPQpYEEIPIYL is

stable for up to 36 months.[1] For use, reconstitute the peptide in a suitable solvent (e.g., sterile

water or buffer). Once in solution, store at -20°C and use within one month to avoid loss of

potency.[1] It is recommended to aliquot the solution to avoid multiple freeze-thaw cycles.[1]
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Biological Activity and Signaling Pathway
EPQpYEEIPIYL functions as an activator of Src family kinases. The mechanism of activation

involves the binding of the phosphotyrosine residue within the peptide to the SH2 domain of an

inactive Src kinase. This interaction displaces the kinase's own C-terminal phosphotyrosine

from the SH2 domain, leading to a conformational change that activates the kinase domain.
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Caption: Activation of Src Kinase by EPQpYEEIPIYL.

Experimental Protocols
The following are generalized protocols for common experiments involving EPQpYEEIPIYL.

Researchers should optimize these protocols for their specific experimental systems.

In Vitro Src Kinase Activation Assay
This protocol describes a method to measure the activation of a Src family kinase by

EPQpYEEIPIYL in a cell-free system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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